Oxyavicine
Overview
Description
Oxyavicine is a natural product found in Broussonetia papyrifera, Zanthoxylum dimorphophyllum, and Zanthoxylum nitidum with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- Facile Synthesis of Oxyavicine : Jangir and Argade (2012) described a concise total synthesis of oxyavicine, showcasing a method that includes base-catalyzed monoalkylation and an intramolecular Heck coupling reaction, achieving an overall yield of 16% in six steps (Jangir & Argade, 2012).
- Nickel-Catalyzed Annulation for Synthesis : Liu, Parthasarathy, and Cheng (2010) developed an efficient method for the synthesis of substituted 1(2H)-isoquinolone derivatives, successfully applying this protocol to the total synthesis of oxyavicine (Liu, Parthasarathy, & Cheng, 2010).
- New Syntheses of Oxyavicine Derivatives : Dyke, Sainsbury, and Moon (1968) investigated synthetic routes to the benzo[c]phenanthridine ring system, providing new syntheses for oxyavicine and its derivatives (Dyke, Sainsbury, & Moon, 1968).
Biological and Pharmacological Context
- Alkaloids from Zanthoxylum nitidum : Ding (2004) identified several alkaloids in Zanthoxylum nitidum, including oxyavicine, highlighting its natural occurrence and potential biological significance (Ding, 2004).
- Alkaloids in Zanthoxylum dimorphophyllum : Doan Thi Mai et al. (2001) isolated various alkaloids, including oxyavicine, from Zanthoxylum dimorphophyllum bark, contributing to the understanding of its natural distribution (Doan Thi Mai et al., 2001).
Implications in Pharmacological Research
- Total Synthesis of Benzo[c]phenanthridine Alkaloids : Le and Cho (2006) synthesized various benzo[c]phenanthridine alkaloids including oxyavicine, highlighting the compound's importance in pharmacological research (Le & Cho, 2006).
- Isoquinoline Alkaloids in Broussonetia papyrifera Fruits : Pang et al. (2007) isolated oxyavicine from Broussonetia papyrifera fruits, indicating its presence in different botanical sources (Pang et al., 2007).
properties
Molecular Formula |
C20H13NO5 |
|---|---|
Molecular Weight |
347.3 g/mol |
IUPAC Name |
12-methyl-5,7,17,19-tetraoxa-12-azahexacyclo[11.11.0.02,10.04,8.014,22.016,20]tetracosa-1(13),2,4(8),9,14,16(20),21,23-octaen-11-one |
InChI |
InChI=1S/C20H13NO5/c1-21-19-11(3-2-10-4-15-16(5-12(10)19)24-8-23-15)13-6-17-18(26-9-25-17)7-14(13)20(21)22/h2-7H,8-9H2,1H3 |
InChI Key |
NAFSMPFYCYCHSJ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C=CC3=CC4=C(C=C32)OCO4)C5=CC6=C(C=C5C1=O)OCO6 |
synonyms |
oxyavicine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (1S,15R,17S,18S)-17-ethyl-6,7-dimethoxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate](/img/structure/B1252822.png)
